Cas no 1804156-46-4 (1-Bromo-3-(3-fluoro-5-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-fluoro-5-methylphenyl)propan-2-one
• CAS No: 1804156-46-4
• MF: C₁₀H₁₀BrFO
• MW: 245.088205814362
• CID: 5008143
• Update Time: 2025-06-12

1-Bromo-3-(3-fluoro-5-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-fluoro-5-methylphenyl)propan-2-one

• Inchi： 1S/C10H10BrFO/c1-7-2-8(4-9(12)3-7)5-10(13)6-11/h2-4H,5-6H2,1H3
• InChI Key： PQIJLQIXXTXZGH-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=C(C)C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(3-fluoro-5-methylphenyl)propan-2-one

Professional Introduction to 1-Bromo-3-(3-fluoro-5-methylphenyl)propan-2-one (CAS No. 1804156-46-4)

1-Bromo-3-(3-fluoro-5-methylphenyl)propan-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1804156-46-4, has garnered attention due to its potential applications in the synthesis of various bioactive molecules. The presence of both bromine and fluoro substituents in its molecular structure makes it a versatile intermediate for further chemical modifications, enabling the development of novel therapeutic agents.

The molecular structure of 1-Bromo-3-(3-fluoro-5-methylphenyl)propan-2-one consists of a propanone backbone substituted with a bromine atom at the first carbon and a phenyl ring at the third carbon, which is further modified with a fluoro group and a methyl group. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for medicinal chemistry applications. The bromine atom, in particular, serves as a valuable handle for subsequent cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing fluoro and bromo substituents. These elements are known to enhance metabolic stability and binding affinity, making them crucial for drug design. The study of 1-Bromo-3-(3-fluoro-5-methylphenyl)propan-2-one has been influenced by several cutting-edge research findings that highlight its role in developing novel therapeutic entities. For instance, researchers have investigated its utility as a precursor in the synthesis of kinase inhibitors, which are essential in treating various cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its ability to serve as a building block for more complex scaffolds. The combination of a fluoro-substituted phenyl ring with a propanone moiety allows for diverse structural modifications, enabling chemists to tailor the properties of the resulting molecules to specific biological targets. This flexibility has been exploited in several high-profile studies where 1-Bromo-3-(3-fluoro-5-methylphenyl)propan-2-one was used to develop potent and selective inhibitors of enzymes involved in pathogenic processes.

The pharmaceutical industry has shown particular interest in compounds that can modulate protein-protein interactions, which are often implicated in disease mechanisms. The unique structural features of 1-Bromo-3-(3-fluoro-5-methylphenyl)propan-2-one make it an ideal candidate for designing molecules that can disrupt these interactions. For example, recent studies have demonstrated its effectiveness in inhibiting certain protein kinases by targeting their active sites through precise steric and electronic interactions facilitated by its bromo and fluoro substituents.

The synthesis of 1-Bromo-3-(3-fluoro-5-methylphenyl)propan-2-one involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the bromination of an appropriate precursor followed by functional group interconversion to introduce the fluoro and methyl groups at the desired positions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

The growing body of research on 1-Bromo-3-(3-fluoro-5-methylphenyl)propan-2-one underscores its importance as a key intermediate in drug discovery. Its structural features not only facilitate the synthesis of complex molecules but also contribute to their biological activity. As more studies uncover its potential, this compound is expected to play an increasingly significant role in the development of next-generation therapeutics.

In conclusion, 1-Bromo-3-(3-fluoro-5-methylphenyl)propan-2-one (CAS No. 1804156-46-4) represents a valuable asset in pharmaceutical chemistry due to its versatile structural framework and functional attributes. Its applications in synthesizing bioactive molecules continue to be explored, with promising results indicating its potential as a lead compound or intermediate in drug development pipelines. As research progresses, this compound is likely to remain at the forefront of medicinal chemistry innovation.